Cas no 862976-27-0 (N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-6-fluoro-1,3-benzothiazol-2-amine)

• Product Name: N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-6-fluoro-1,3-benzothiazol-2-amine
• CAS No: 862976-27-0
• MF: C₁₇H₉FN₄S₃
• MW: 384.473562002182
• CID: 6403816
• PubChem ID: 7110053
• Update Time: 2023-12-27

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-6-fluoro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-6-fluoro-1,3-benzothiazol-2-amine
• N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-6-fluorobenzo[d]thiazol-2-amine
• 2-Benzothiazolamine, N-[4-(2-benzothiazolyl)-2-thiazolyl]-6-fluoro-
• F0646-4014
• AKOS024591127
• AB00670927-01
• N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-6-fluoro-1,3-benzothiazol-2-amine
• 862976-27-0

• Inchi： 1S/C17H9FN4S3/c18-9-5-6-11-14(7-9)25-17(20-11)22-16-21-12(8-23-16)15-19-10-3-1-2-4-13(10)24-15/h1-8H,(H,20,21,22)
• InChI Key： KQZGMKQQMCNRRE-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC(=N2)NC2=NC3C=CC(=CC=3S2)F)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 383.99733799g/mol
• Monoisotopic Mass: 383.99733799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.593±0.06 g/cm3(Predicted)
• Boiling Point: 595.8±60.0 °C(Predicted)
• pka: 1.31±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles